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Compound of Interest

Compound Name: 1-Methylimidazole

Cat. No.: B024206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties
1-Methylimidazole, a heterocyclic organic compound, is a key building block and versatile

reagent in numerous chemical and biological applications. Its CAS Registry Number is 616-47-

7.[1] The preferred IUPAC name for this compound is 1-Methyl-1H-imidazole.[1] It is also

commonly referred to as N-methylimidazole (NMI).[1]

Physicochemical and Spectroscopic Data
The fundamental properties of 1-methylimidazole are summarized in the table below,

providing a quick reference for laboratory and industrial applications.
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Property Value Reference(s)

Molecular Formula C₄H₆N₂ [1]

Molar Mass 82.10 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like

Melting Point -6 °C [1]

Boiling Point 198 °C [1]

Density 1.03 g/cm³ at 25 °C [1]

Solubility Miscible with water

pKa of Conjugate Acid 7.4 [1]

Refractive Index (n²⁰/D) 1.495

Synthesis and Manufacturing
Industrially, 1-methylimidazole is primarily synthesized through two main routes: the acid-

catalyzed methylation of imidazole using methanol and the Radziszewski reaction.[1] For

laboratory-scale synthesis, the methylation of imidazole is also a common and effective

method.[1]

Experimental Protocol: Laboratory-Scale Synthesis of a
1-Methylimidazole Derivative
This protocol details the synthesis of 1-Methylimidazole-N-oxide, a derivative of 1-
methylimidazole.

Materials:

Hydroxylamine hydrochloride

Sodium carbonate
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Distilled water

Glyoxal (40% w/v aq.)

Methylamine (40% w/v aq.)

Formaldehyde (37% w/v aq.)

Concentrated hydrochloric acid

Dichloromethane

Methanol

Triethylamine

Silica Gel

Procedure:

A suspension of hydroxylamine hydrochloride and sodium carbonate in distilled water is

prepared in a round-bottomed flask and cooled to 0 °C.[2]

The flask is flushed with nitrogen.[2]

An aqueous solution of glyoxal is added via syringe over 5 minutes.[2]

An aqueous solution of methylamine is then added via syringe over 5 minutes, resulting in a

red/brown suspension.[2]

An aqueous solution of formaldehyde is subsequently added over 5 minutes.[2]

The reaction mixture is stirred for 16 hours at room temperature under nitrogen.[2]

The mixture is then cooled to 0 °C, and concentrated hydrochloric acid is added, forming a

yellow/orange suspension which is stirred for a further 2 hours at room temperature.[2]

The reaction mixture is filtered, and the filtrate is concentrated under reduced pressure.[2]
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The residue is taken up in a mixture of dichloromethane, methanol, and triethylamine and

filtered again.[2]

The combined filtrate is concentrated with silica gel and purified by column chromatography

(eluent: 10% methanol in dichloromethane + 0.5% triethylamine, followed by 20% methanol

in dichloromethane + 0.5% triethylamine) to yield the product.[2]

Applications in Research and Drug Development
1-Methylimidazole is a versatile compound with a wide range of applications in both industrial

and research settings.

Key Applications
Precursor to Ionic Liquids: 1-Methylimidazole is a fundamental building block for the

synthesis of various imidazolium-based ionic liquids.[1] A notable industrial application is the

BASIL™ (Biphasic Acid Scavenging utilising Ionic Liquids) process developed by BASF,

where it acts as an acid scavenger.[1][3]

Catalysis: It serves as a nucleophilic catalyst in various organic reactions.

Pharmaceutical Synthesis: It is an important intermediate in the synthesis of various

pharmaceuticals, including the antihypertensive drug losartan and various antifungal agents.

Epoxy Resin Curing Agent: 1-Methylimidazole and its derivatives are used as curing agents

for epoxy resins, influencing the mechanical and thermal properties of the final polymer.[4][5]

Ligand in Coordination Chemistry: The nitrogen atoms in the imidazole ring can coordinate

with metal ions, making it a useful ligand in the synthesis of coordination complexes.[1]

Experimental Protocol: 1-Methylimidazole as a Catalyst
This protocol outlines the use of 1-methylimidazole as a catalyst in the [3+3]-cyclodimerization

of acylethynylpyrroles.

Materials:

Acylethynylpyrrole
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1-Methylimidazole

Procedure:

A mixture of the acylethynylpyrrole (0.5 mmol) and 1-methylimidazole (41 mg, 0.5 mmol) is

prepared.[6]

The mixture is stirred at a temperature of 40–45 °C in an oil bath for the appropriate amount

of time.[6]

The progress of the reaction can be monitored by techniques such as ¹H NMR spectroscopy

to determine the conversion of the starting material and the formation of the product.[6]

Biological Activity and Signaling Pathways
While 1-methylimidazole itself is primarily used as a reagent and building block, its derivatives

have shown a wide spectrum of biological activities, including antifungal, antibacterial, and

anticancer properties. The imidazole scaffold is a common feature in many biologically active

molecules.

The antifungal mechanism of imidazole derivatives often involves the inhibition of ergosterol

biosynthesis, a key component of fungal cell membranes.[7] This disruption of the cell

membrane leads to increased permeability and ultimately cell death.[7]

In the context of cancer, certain derivatives of 1-methylimidazole have been investigated for

their potential as anticancer agents. For instance, silver (I) N-heterocyclic carbene complexes

derived from 4,5-dichloro-1-methylimidazole have demonstrated promising in vitro activity

against ovarian and breast cancer cell lines.[8] The mechanism of action for some imidazole-

based anticancer agents is thought to involve the modulation of key cellular signaling

pathways, such as the PI3K/Akt/mTOR pathway, which is crucial for cell growth and survival.[8]

Visualizing a Potential Signaling Pathway
The following diagram illustrates the proposed PI3K/Akt/mTOR signaling pathway that may be

targeted by certain 1-methylimidazole derivatives in cancer cells.
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Caption: Proposed PI3K/Akt/mTOR signaling pathway targeted by 1-methylimidazole
derivatives.

Industrial Process Workflow: The BASIL™ Process
A significant industrial application of 1-methylimidazole is in the BASIL™ (Biphasic Acid

Scavenging utilising Ionic Liquids) process. This process provides a more efficient and

environmentally friendly method for producing alkoxyphenylphosphines, which are precursors

for photoinitiators.

Workflow Diagram
The following diagram outlines the key steps in the BASIL™ process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b024206?utm_src=pdf-body-img
https://www.benchchem.com/product/b024206?utm_src=pdf-body
https://www.benchchem.com/product/b024206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorophenylphosphine
+ Alcohol

Jet Stream Reactor

1-Methylimidazole
(Acid Scavenger)

Reaction:
Alkoxyphenylphosphine

+ HCl formed

Ionic Liquid Formation:
1-Methylimidazolium

Chloride

HCl reacts with
1-Methylimidazole

Biphasic Mixture
(Liquid-Liquid)

Phase Separation

Pure Product:
Alkoxyphenylphosphine Ionic Liquid Phase

Regeneration with Base
(e.g., NaOH)

Recycled
1-Methylimidazole

Reuse

Click to download full resolution via product page

Caption: Workflow of the BASIL™ process utilizing 1-methylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b024206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

